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Compound of Interest

Compound Name: N-Isobutyrylglycine-13C2,15N

Cat. No.: B15541201

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety
and proper chemical handling is paramount. This guide provides immediate, essential
information for the safe disposal of N-Isobutyrylglycine-13C2,15N.

N-Isobutyrylglycine-13C2,15N is a stable isotope-labeled compound. While the isotopic labels
(*3C and *>N) do not confer additional chemical hazards, the disposal of this compound should
be handled with the same diligence as its non-labeled counterpart, following established
laboratory safety protocols and local regulations. The primary hazards associated with the non-
labeled form, N-Isobutyrylglycine, include potential harm if swallowed and irritation to the skin,
eyes, and respiratory system.

Immediate Safety and Handling Precautions

Prior to handling N-Isobutyrylglycine-13C2,15N for disposal, ensure you are in a well-
ventilated area and wearing appropriate Personal Protective Equipment (PPE).
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Personal Protective Equipment (PPE)

Specifications

Eye Protection

Chemical safety goggles or glasses with side

shields.

Hand Protection

Chemically resistant gloves (e.g., nitrile).

Body Protection

Laboratory coat.

Respiratory Protection

Use a NIOSH-approved respirator if ventilation
is inadequate or if handling large quantities that

may generate dust.

Spill and Exposure Procedures

In the event of a spill or exposure, follow these immediate steps:

Incident

Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Move the person to fresh air and keep them

Inhalation comfortable for breathing. If respiratory

symptoms occur, seek medical attention.
) Rinse mouth with water. Do NOT induce

Ingestion . i ) i )
vomiting. Seek immediate medical attention.
For small spills, carefully sweep up the solid

Spil material, avoiding dust generation, and place it

pi

in a designated, labeled waste container. Clean

the spill area with a suitable solvent.

Step-by-Step Disposal Protocol
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The following protocol outlines the recommended procedure for the disposal of N-
Isobutyrylglycine-13C2,15N. This procedure should be adapted to comply with your
institution's specific chemical hygiene plan and local waste disposal regulations.

o Waste Identification and Segregation:

o ldentify the waste as a non-hazardous or hazardous chemical waste based on your
institution's guidelines and any other chemicals it may be mixed with.

o Segregate the N-Isobutyrylglycine-13C2,15N waste from other laboratory waste
streams. Do not mix with incompatible materials such as strong oxidizing agents or bases.

o Waste Containerization:

o Use a dedicated, sealable, and properly labeled waste container. The container should be
made of a material compatible with the chemical.

o The label should clearly state "N-Isobutyrylglycine-13C2,15N Waste" and include any
relevant hazard symbols.

e \Waste Collection:

o For solid waste, carefully transfer the material into the designated waste container,
minimizing dust formation.

o For solutions, transfer the liquid to a compatible, sealed container. Avoid overfilling.
o Storage Pending Disposal:

o Store the sealed waste container in a designated, well-ventilated, and secure chemical
waste storage area.

o Ensure the storage area is away from heat, flames, and incompatible materials.
» Final Disposal:

o Arrange for the collection of the chemical waste by your institution's authorized waste
management provider.
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o Provide the waste management provider with all necessary documentation, including the
Safety Data Sheet (SDS) for N-Isobutyrylglycine if required.

Disposal Workflow Diagram
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Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
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Caption: Workflow for the proper disposal of N-Isobutyrylglycine-13C2,15N.
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 To cite this document: BenchChem. [Safe Disposal of N-Isobutyrylglycine-13C2,15N: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541201#n-isobutyrylglycine-13c2-15n-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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